(R)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid
Overview
Description
Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction .Physical And Chemical Properties Analysis
This involves measuring properties such as melting point, boiling point, solubility, density, and refractive index. The compound’s acidity or basicity, its optical activity, and its reactivity would also be studied .Scientific Research Applications
Enzyme Inhibition and Transition-State Analogy
One notable application of (R)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid derivatives is in the design of enzyme inhibitors. Thaisrivongs et al. (1987) discussed a highly stereoselective synthesis of a compound that served as an intermediate for the preparation of renin inhibitory peptides. These peptides, containing a novel acid residue, act as potent inhibitors of human plasma renin, showcasing the compound's role in mimicking the tetrahedral intermediate formed during enzymatic hydrolysis. This suggests its potential utility in designing transition-state analogues for enzyme inhibition (Thaisrivongs et al., 1987).
Chemoenzymatic Synthesis
Research on the chemoenzymatic synthesis of amino acids has highlighted the importance of (R)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid. Andruszkiewicz, Barrett, and Silverman (1990) achieved the synthesis of (R)- and (S)-4-Amino-3-methylbutanoic acids in high yields through the enantioselective hydrolysis of dimethyl 3-methylglutarate, showcasing the versatility of the compound in synthetic organic chemistry (Andruszkiewicz, Barrett, & Silverman, 1990).
Mechanism of Action
Target of Action
A related compound, ®-lipoic acid, has been found to target histone deacetylases (hdac1, hdac2, hdac3, hdac6, hdac8, and hdac10) at physiologically relevant concentrations .
Mode of Action
The related compound ®-lipoic acid inhibits hdacs, leading to hyperacetylation of hdac substrates
Biochemical Pathways
It’s known that ®-lipoic acid, a related compound, is involved in energy metabolism in the mitochondria . It scavenges reactive oxygen species, reducing oxidative stress
Result of Action
®-lipoic acid, a related compound, has been found to reduce inflammation and act as a potent antioxidant by donating electrons to free radicals, effectively neutralizing them and preventing further damage
Action Environment
It’s known that environmental and genetic factors can control the biosynthesis of stress-related plant specialized metabolites (psms), which include compounds like ®-2-amino-3-hydroxy-3-methylbutanoic acid
Safety and Hazards
properties
IUPAC Name |
(2R)-2-amino-3-hydroxy-3-methylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3/c1-5(2,9)3(6)4(7)8/h3,9H,6H2,1-2H3,(H,7,8)/t3-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDRFQSZFVGJGGP-VKHMYHEASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C(=O)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)([C@H](C(=O)O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80369223 |
Source
|
| Record name | (R)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2280-48-0 |
Source
|
| Record name | 3-Methyl-D-threonine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2280-48-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methyl-D-threonine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002280480 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (R)-2-Amino-3-Hydroxy-3-Methylbutanoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80369223 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-METHYL-D-THREONINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N2TW6L2UKL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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